(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methylbenzoate

• IUPAC Name: [(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methylbenzoate
• InChI: InChI=1S/C22H16O4S/c1-13-3-5-15(6-4-13)22(24)25-16-7-8-17-18(11-16)26-19(21(17)23)12-20-14(2)9-10-27-20/h3-12H,1-2H3/b19-12-
• InChI Key: APPSQMNEXOPYLF-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C=CS4)C)O3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C=CS4)C)/O3
• Molecular Formula: C22H16O4S
• Molecular Weight: 376.4 g/mol

Description

(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methylbenzoate is a useful research compound. Its molecular formula is C22H16O4S and its molecular weight is 376.43. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methylbenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 4-methylbenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

Research into similar compounds has focused on their synthesis and potential chemical reactions. For example, studies have explored the synthesis of various heterocyclic compounds through reactions involving thiophene derivatives. These reactions often aim to create compounds with potential applications in materials science, pharmaceuticals, and agrochemicals due to their unique structural and electronic properties.

• Synthesis of Heterocyclic Compounds : The study by Kucherenko et al. (2008) on the condensation of o-cyanomethylbenzoic acids with esters of aminothiophene-carboxylic acids to give isomeric benzoic acids and their esters highlights the synthetic versatility of thiophene derivatives (Kucherenko, Zadorozhny, & Kovtunenko, 2008). This could suggest similar synthetic pathways for the target compound.

• Photocatalytic Reactions : Matsumoto, Takase, and Ogura (2008) discussed the novel formation of iodobenzene derivatives from thiophene derivatives via iodine-induced intramolecular cyclization, showcasing the potential for photochemical applications (Matsumoto, Takase, & Ogura, 2008).

• Bacterial Metabolism of Environmental Contaminants : Bressler and Fedorak (2000) reviewed bacterial degradation of compounds like fluorene and dibenzofuran, indicating the environmental relevance of these structures in bioremediation processes (Bressler & Fedorak, 2000).